D-Valine, D-prolyl-D-tyrosyl-D-valyl-

D-Valine, D-prolyl-D-tyrosyl-D-valyl- (CAS 628282-01-9), structurally designated as the retro-inverso tetrapeptide D-Pro-D-Tyr-D-Val-D-Val, is a synthetic peptidomimetic of the well-characterized hypolipidemic globin-derived peptide Val-Val-Tyr-Pro (L-VVYP) [1]. By reversing the amino acid sequence and substituting all residues with D-enantiomers, this compound preserves the precise spatial topology of the native L-peptide's pharmacophoric side chains while rendering the peptide backbone completely unrecognized by endogenous mammalian proteases [1]. For procurement in pharmaceutical and advanced metabolic research, this compound serves as a highly stabilized active precursor for oral formulations targeting hypertriglyceridemia, non-alcoholic steatohepatitis (NASH), and hepatic triglyceride lipase (HTGL) modulation, successfully overcoming the severe pharmacokinetic degradation limitations that plague native dietary peptides [1].

Substituting this specific retro-inverso compound with the native L-peptide (L-VVYP) or a standard inverso-only D-peptide (D-Val-D-Val-D-Tyr-D-Pro) results in critical formulation and efficacy failures [1]. Native L-VVYP is highly susceptible to rapid proteolytic cleavage by pepsin, trypsin, and serum peptidases, resulting in poor oral bioavailability and an extremely short in vivo half-life that necessitates impractically high API procurement volumes for effective dosing [1]. Conversely, simply synthesizing the inverso-only D-peptide prevents degradation but completely disrupts the 3D spatial orientation of the side chains, abolishing binding affinity to target metabolic receptors. Only the exact retro-inverso architecture (D-Pro-D-Tyr-D-Val-D-Val) successfully decouples proteolytic stability from receptor binding, making it the strict requirement for viable oral peptide therapeutics in this lipid-lowering class [1].

Proteolytic Stability

In standard pharmacokinetic stability assays, native L-peptides like VVYP undergo rapid hydrolysis in the presence of gastrointestinal enzymes and serum proteases, typically exhibiting a half-life of less than 1 hour [1]. In stark contrast, the retro-inverso architecture of D-Pro-D-Tyr-D-Val-D-Val confers near-complete resistance to enzymatic cleavage, with >95% of the compound remaining intact after 24 hours of incubation in serum and simulated gastric fluids [1]. This structural immunity translates directly to enhanced oral bioavailability and a vastly extended therapeutic window.

Eliminates the need for complex injectable formulations and drastically reduces the API volume required for effective oral dosing.

Oral Triglyceride Reduction

The primary procurement value of D-Pro-D-Tyr-D-Val-D-Val lies in its ability to suppress postprandial hypertriglyceridemia more efficiently than its native counterpart [1]. When administered orally in lipid-loading animal models, the retro-inverso peptide achieves equivalent or greater reductions in serum triglyceride (TG) levels at significantly lower molar doses compared to native L-VVYP [1]. This amplified in vivo efficacy is directly attributed to the compound's ability to survive first-pass metabolism and reach hepatic targets intact, whereas the native peptide is largely degraded before exerting systemic effects.

Allows manufacturers to formulate highly potent, low-dose oral lipid-lowering therapeutics with predictable pharmacokinetics.

HTGL Activation Preservation

A major risk in peptide modification is the loss of biological activity. While standard D-amino acid substitution (inverso-only) abolishes the bioactivity of VVYP, the retro-inverso sequence D-Pro-D-Tyr-D-Val-D-Val perfectly mimics the 3D side-chain topology of the native L-peptide [1]. Pharmacodynamic evaluations confirm that this compound successfully binds to and activates hepatic triglyceride lipase (HTGL), the primary mechanism for clearing dietary triglycerides from the bloodstream [1]. The target compound maintains the specific receptor affinity of the native peptide while completely bypassing its structural vulnerabilities.

Guarantees that the enhanced stability does not come at the cost of the primary mechanism of action, ensuring reliable therapeutic outcomes.

Oral Hypolipidemic Therapeutics

Due to its absolute resistance to gastrointestinal proteases and proven ability to lower serum triglycerides, D-Pro-D-Tyr-D-Val-D-Val is an ideal active pharmaceutical ingredient (API) precursor for oral drugs targeting hyperlipidemia and postprandial hypertriglyceridemia [1]. It directly replaces native globin-derived peptides that fail in oral delivery.

NASH & Hepatic Steatosis Modeling

The compound's ability to activate HTGL and modulate the gut-liver lipid axis makes it a highly stable reference standard or interventional agent in in vivo models of non-alcoholic steatohepatitis (NASH) [1]. Its extended half-life allows researchers to maintain steady-state drug levels without continuous infusion.

Nutraceutical Formulation

For medical foods and advanced nutraceuticals aimed at metabolic syndrome, this retro-inverso peptide offers a highly processable, low-dose alternative to crude globin digests [1]. Its stability ensures a long shelf-life and reliable efficacy even when subjected to harsh formulation conditions.